Cas no 3151-55-1 (2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-)

• Product name: 2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-
• CAS No: 3151-55-1
• MF: C₁₂H₂₁NO₃
• MW: 227.30000
• CID: 322338
• PubChem ID: 5792661

2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-
• 4-(octylamino)-4-oxobut-2-enoic acid
• Dodecanamide,N-octyl
• Laurinsaeure-octylamid
• Maleinsaeure-mono-octylamid
• N-Octyl maleamic acid
• N-Octyl-lauramid
• N-octyl-lauramide
• N-Octyl-maleamidsaeure
• N-octyl-maleimic acid
• N-Octyl-maleinamidsaeure
• NSC-52609
• (2E)-4-(octylamino)-4-oxobut-2-enoic acid
• SCHEMBL24687428
• (E)-4-(octylamino)-4-oxobut-2-enoic acid
• SCHEMBL5465011
• AKOS002118580
• 3151-55-1
• NSC52609
• (2E)-3-(OCTYLCARBAMOYL)PROP-2-ENOIC ACID

• Inchi： InChI=1S/C12H21NO3/c1-2-3-4-5-6-7-10-13-11(14)8-9-12(15)16/h8-9H,2-7,10H2,1H3,(H,13,14)(H,15,16)/b9-8+
• InChI Key： PTDZPBBGCHHKCY-CMDGGOBGSA-N
• SMILES： CCCCCCCCNC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.49480